Cas no 77291-92-0 (1,3-Propanediol, 1,3-diphenyl-, (1R,3R)-)

• Product Name: 1,3-Propanediol, 1,3-diphenyl-, (1R,3R)-
• CAS No: 77291-92-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 536375
• PubChem ID: 10176948
• Update Time: 2025-04-19

1,3-Propanediol, 1,3-diphenyl-, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1,3-diphenyl-, (1R,3R)-
• 77291-92-0
• DTXSID70436473
• SCHEMBL3096537

• Inchi： 1S/C15H16O2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,14-17H,11H2/t14-,15-/m1/s1
• InChI Key： XHHXJXGIYFQFOQ-HUUCEWRRSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C[C@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids